Cas no 1807071-55-1 (3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1807071-55-1
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4878946
• Update Time: 2025-10-30

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H5ClF2N2O2/c10-1-5-6(8(11)12)4(2-13)3-14-7(5)9(15)16/h3,8H,1H2,(H,15,16)
• InChI Key： XYSYIZATWPHNCN-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=NC=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1807071-55-1, known as 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a chloromethyl group at position 3, a cyano group at position 5, and a difluoromethyl group at position 4. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various applications.

Recent studies have highlighted the potential of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and coatings. The chloromethyl group and cyano group contribute to the molecule's reactivity, enabling it to undergo a variety of chemical transformations. For instance, the chloromethyl group can act as an electrophilic site for nucleophilic substitutions, while the cyano group can participate in hydrogen bonding and other non-covalent interactions.

In the realm of pharmacology, this compound has shown promise as a lead molecule for drug discovery. Its difluoromethyl group introduces fluorine atoms into the structure, which are known to enhance drug stability and bioavailability. The pyridine ring, being an aromatic system with electron-withdrawing groups, can interact with biological targets through π-π stacking or charge transfer mechanisms. Recent computational studies have demonstrated that this compound exhibits potential anti-inflammatory and anticancer activities, making it a candidate for further preclinical testing.

The synthesis of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the introduction of substituents onto the pyridine ring using electrophilic substitution reactions and subsequent functionalization to install the desired groups. The use of transition metal catalysts has been reported to improve the efficiency and selectivity of these reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to attach the chloromethyl group and difluoromethyl group onto the pyridine ring.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, such as those involving microbial degradation or enzymatic catalysis, this compound can undergo transformation into less hazardous byproducts. This is particularly important given its potential applications in industrial settings where environmental sustainability is a priority.

In conclusion, 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1807071-55-1) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in materials science, pharmacology, and environmental chemistry.